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Compound of Interest

Compound Name: (Trichloromethyl)selanyl

Cat. No.: B15476800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "(Trichloromethyl)selanyl," more formally known as

Trichloromethaneselenenyl chloride (CCl₃SeCl), is a highly reactive and sparsely documented

chemical. This guide compiles the limited available information and provides context based on

related compounds. Extreme caution should be exercised when handling this or any related

substance. All experimental work should be conducted by trained professionals in a controlled

laboratory setting with appropriate safety measures in place.

Core Properties
Due to the limited specific experimental data available for Trichloromethaneselenenyl chloride,

a comprehensive table of its fundamental properties cannot be provided. However, based on its

chemical structure and the properties of analogous compounds like Trichloromethanesulfonyl

chloride, the following can be inferred:

Molecular Formula: CCl₃SeCl

Molecular Weight: 252.32 g/mol

Physical State: Likely a volatile and corrosive liquid or low-melting solid at room temperature.

Reactivity: Expected to be highly reactive, particularly towards moisture and nucleophiles,

due to the presence of the reactive Se-Cl bond and the electron-withdrawing trichloromethyl
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group.

A comparative table with a structurally related and better-characterized compound,

Trichloromethanesulfonyl chloride, is provided below to offer some context.[1][2]

Property
(Trichloromethyl)selanyl
Chloride (CCl₃SeCl)

Trichloromethanesulfonyl
Chloride (CCl₄O₂S)[1][2]

CAS Number Not found 2547-61-7

Molecular Formula CCl₃SeCl CCl₄O₂S

Molecular Weight 252.32 g/mol 217.89 g/mol

Melting Point Data not available 137-140 °C

Boiling Point Data not available 181.7 °C at 760 mmHg

Density Data not available 1.951 g/cm³

Spectroscopic Data
No experimental spectroscopic data (NMR, IR, Mass Spectrometry) for

Trichloromethaneselenenyl chloride has been found in the public domain. The following

represents predicted spectral characteristics based on its structure and data from analogous

compounds.

¹³C NMR: A single resonance is expected for the trichloromethyl carbon, likely in a region

significantly downfield due to the high degree of halogenation.

⁷⁷Se NMR: Selenium-77 is an NMR-active nucleus, and a signal would be expected. The

chemical shift would be highly dependent on the purity and solvent, given the reactivity of the

Se-Cl bond.

IR Spectroscopy: Characteristic absorption bands would be expected for the C-Cl and Se-Cl

stretching vibrations. Based on related compounds, the C-Cl stretches would likely appear in

the 800-600 cm⁻¹ region.[3]
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Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak

and characteristic isotopic patterns for chlorine and selenium. Fragmentation would likely

involve the loss of chlorine and the trichloromethyl radical.

Synthesis and Reactivity
Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of Trichloromethaneselenenyl

chloride are not readily available. However, literature suggests two potential synthetic routes:

From Carbon Diselenide: The chlorination of carbon diselenide (CSe₂) is a reported method

for producing Trichloromethaneselenenyl chloride. This reaction is expected to be vigorous

and require careful control of chlorinating agent stoichiometry and reaction conditions to

avoid over-chlorination.

From Trichloromethaneselenonic Acid: Another proposed synthesis involves the reduction

and chlorination of trichloromethaneselenonic acid (CCl₃SeO₃H).

A generalized workflow for a potential synthesis from carbon diselenide is depicted below.
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Figure 1. A conceptual workflow for the synthesis of Trichloromethaneselenenyl chloride.

Reactivity
Trichloromethaneselenenyl chloride is expected to be a potent electrophile. The selenium atom

is rendered electron-deficient by the three chlorine atoms on the adjacent carbon and the

chlorine atom directly attached to it.

Reaction with Nucleophiles: It is predicted to react readily with a wide range of nucleophiles,

such as water, alcohols, amines, and thiols. These reactions would likely proceed via a

nucleophilic substitution mechanism at the selenium atom, with the chloride ion acting as the

leaving group.

Reaction with Antimony Pentachloride: One of the few documented reactions is its

interaction with antimony pentachloride (SbCl₅), a strong Lewis acid. This reaction is
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reported to form a tetrachloroselenonium salt, [CCl₃SeCl₂]⁺[SbCl₆]⁻, indicating the Lewis

basicity of the selenium atom in CCl₃SeCl.

CCl3SeCl

[CCl3SeCl2]+[SbCl6]-
(Tetrachloroselenonium salt)

Reacts with

SbCl5 (Lewis Acid)

Reacts with

Click to download full resolution via product page

Figure 2. Reaction of Trichloromethaneselenenyl chloride with Antimony Pentachloride.

Experimental Protocols
Given the absence of specific published protocols for Trichloromethaneselenenyl chloride, the

following section provides general guidance for handling highly reactive selenyl chlorides,

based on safety data for analogous compounds.[4][5][6][7][8]

Handling and Safety Precautions
Extreme caution is advised.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

Skin Protection: A chemical-resistant laboratory coat, apron, and long-sleeved clothing

should be worn. Gloves must be chemical-resistant (e.g., butyl rubber or Viton) and

inspected before each use.

Respiratory Protection: All manipulations should be performed in a certified chemical fume

hood. In case of potential exposure above the occupational exposure limit, a full-face

respirator with an appropriate cartridge for acid gases and organic vapors should be used.

Engineering Controls:
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Work must be conducted in a well-ventilated laboratory, inside a chemical fume hood with

a tested and certified face velocity.

An emergency eyewash station and safety shower must be immediately accessible.

Handling Procedures:

Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with

atmospheric moisture.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use only non-sparking tools.

Keep away from heat, sparks, and open flames.

Containers should be kept tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as water, bases, and oxidizing agents.

The storage container should be made of a material resistant to corrosive chemicals.

Spill and Waste Disposal:

In case of a spill, evacuate the area immediately.

Absorb the spill with an inert, dry material (e.g., vermiculite or sand) and place it in a

sealed container for hazardous waste disposal.

Do not use combustible materials, such as sawdust, for absorption.

Dispose of waste in accordance with all local, state, and federal regulations.
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Biological Activity
There is no specific information available regarding the biological activity or signaling pathways

of Trichloromethaneselenenyl chloride. However, the broader class of organoselenium

compounds is known to exhibit a wide range of biological effects.

Toxicity: Many organoselenium compounds are toxic, and their toxicity is often related to

their ability to interact with thiols in proteins and other biological molecules.[9] The high

reactivity of the Se-Cl bond in the title compound suggests it would readily react with

biological nucleophiles, potentially leading to significant cytotoxicity.

Antioxidant and Pro-oxidant Properties: Some organoselenium compounds can exhibit

antioxidant properties by mimicking the activity of glutathione peroxidase.[10][11][12]

Conversely, at higher concentrations or with certain structures, they can act as pro-oxidants.

Pharmacological Potential: Various organoselenium compounds have been investigated for

their potential as anti-inflammatory, anticancer, and antimicrobial agents.[10][12][13]

Due to the presence of the highly reactive trichloromethyl and selenyl chloride moieties, it is

plausible that CCl₃SeCl would exhibit significant and likely non-specific biological activity,

primarily driven by its electrophilicity. Any investigation into its biological effects would require

extreme caution and specialized handling protocols.
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Figure 3. A logical diagram illustrating the potential mechanism of cytotoxicity for
Trichloromethaneselenenyl chloride.

Conclusion
Trichloromethaneselenenyl chloride is a chemical compound for which there is a significant

lack of publicly available experimental data. Its predicted high reactivity suggests it should be

handled with extreme caution. This guide serves as a summary of the inferred properties and

necessary precautions based on the limited information and the chemistry of related

compounds. Further experimental investigation is required to fully characterize its physical,

chemical, and biological properties. Researchers intending to work with this compound should

prioritize safety and conduct thorough risk assessments before commencing any experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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